Oxidative esterification via photocatalytic C–H activation†

Green Chemistry Pub Date: 2015-10-02 DOI: 10.1039/C5GC02025E

Abstract

Direct oxidative esterification of alcohol via photocatalytic C–H activation has been developed using VO@g-C3N4 catalyst; an expeditious esterification of alcohols occurs under neutral conditions using visible light as the source of energy.

Graphical abstract: Oxidative esterification via photocatalytic C–H activation
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